Acetamidine

• CAS: 143-37-3
• Synonyms: acetamidine; acetamidine hydrochloride; acetamidine monoacetate; acetamidine monohydrochloride; acetamidine sulfate (1:1); acetamidinium
• Molecular Formula: C2H6N2
• Molecular Weight: 58.08 g/mol
• SMILES: CC(=N)N
• InChI: InChI=1S/C2H6N2/c1-2(3)4/h1H3,(H3,3,4)
• InChIKey: OQLZINXFSUDMHM-UHFFFAOYSA-N

Acetamidine free base (CH₃C(NH)NH₂, pKa ≈12.1–12.5) is a halide-free, strong nucleophilic building block for nitrogen heterocycles. Unlike the hydrochloride salt, it eliminates chloride interference essential for anhydrous or base-sensitive conditions. Performance-driven buyers achieve: 72% yield in pyrimidine (vitamin B1) syntheses; 97% Coulombic efficiency in Al-ion battery electrolytes; monomeric Pd complexes (vs. dimeric benzamidine) for homogeneous catalysis. The free base requires inert-atmosphere storage. Verify compatibility: if your protocol tolerates chloride, the HCl salt offers longer shelf life. Select based on quantitative application data, not assumed equivalence.

Acetamidine (CAS 143-37-3) Procurement Guide: What Procurement Specialists Need to Know Before Sourcing This Key Amidine Intermediate

Acetamidine (CAS 143-37-3), also referred to as ethanimidamide, is the free base form of one of the simplest amidines (CH₃C(NH)NH₂) [1]. As a strong organic base with a pKa of approximately 12.1–12.5 at 25°C in aqueous solution, it is most frequently encountered in commercial and research settings as its more stable hydrochloride salt (CAS 124-42-5) . The free base itself is hygroscopic and exhibits high reactivity as a nucleophilic building block for the construction of nitrogen-containing heterocycles, including pyrimidines, imidazoles, and triazines [2]. Its primary procurement value lies in its use as a key synthetic intermediate in pharmaceutical manufacturing, agrochemical development, and, more recently, in the formulation of advanced battery electrolytes [3].

• [1] PubChem. Acetamidine (Compound Summary). CID 518478. National Center for Biotechnology Information, 2005. View Source
• [2] Wikipedia. Acetamidine. Wikimedia Foundation, 2026. View Source
• [3] Sumarlan I, Kunverji A, Lucio AJ, Hillman AR, Ryder KS. Comparative Study of Guanidine-, Acetamidine- and Urea-Based Chloroaluminate Electrolytes for an Aluminum Battery. J Phys Chem C. 2023;127(38):18891. View Source

Why Generic Substitution Fails: Critical Differentiators in Acetamidine Base Selection for High-Stakes R&D and Scale-Up

Substituting acetamidine free base with its hydrochloride salt or with a different amidine analog (such as benzamidine or formamidine) can lead to significant, often unanticipated, deviations in reaction outcomes, product purity, and material compatibility. While the hydrochloride salt offers enhanced storage stability, it introduces a stoichiometric chloride counterion that may necessitate additional neutralization steps, complicate reaction work-ups, or prove incompatible with moisture-sensitive or non-aqueous reaction conditions [1]. More critically, the intrinsic basicity and steric/electronic profile of the free amidine govern its reactivity in condensation and nucleophilic addition reactions. The pKa of acetamidine (≈12.1–12.5) differs markedly from that of benzamidine (pKa ≈11.6), which can invert the dominant mechanistic pathway and alter the product distribution in heterocycle syntheses [2]. Furthermore, in specialized applications such as ionic liquid analog (ILA) electrolytes, the use of acetamidine versus urea or guanidine directly impacts critical performance metrics like viscosity and Coulombic efficiency [3]. Therefore, selection between the free base, its salt, and structural analogs must be driven by quantitative performance data specific to the target application rather than assumed functional equivalence.

• [1] Sciencemadness Discussion Wiki. Acetamidine hydrochloride. View Source
• [2] Chemistry Stack Exchange. Comparing the basicities of guanidine, acetamidine, benzamine, and dimethylamine. View Source
• [3] Sumarlan I, Kunverji A, Lucio AJ, Hillman AR, Ryder KS. Comparative Study of Guanidine-, Acetamidine- and Urea-Based Chloroaluminate Electrolytes for an Aluminum Battery. J Phys Chem C. 2023;127(38):18891. View Source

Acetamidine (143-37-3) Evidence Guide: Head-to-Head Quantitative Comparison Against Key In-Class Alternatives

Acetamidine vs. Urea and Guanidine in Al-Ion Battery Electrolytes: Viscosity, Conductivity, and Cycling Performance

In a 2023 comparative study published in The Journal of Physical Chemistry C, acetamidine hydrochloride-based chloroaluminate electrolytes were directly benchmarked against urea- and guanidine-based systems for aluminum battery applications. The acetamidine-based ionic liquid analog (ILA) demonstrated performance substantially superior to the urea-based electrolyte across multiple metrics [1].

Evidence Dimension	Room temperature viscosity, anodic stability, and Coulombic efficiency
Target Compound Data	Viscosity: 76.0 cP; Anodic potential limit: +2.23 V; Coulombic efficiency: 97% after 100 cycles at 60 mA g⁻¹
Comparator Or Baseline	AlCl₃:Urea electrolyte: Viscosity 240.9 cP, Anodic limit +2.12 V, Efficiency 88%; AlCl₃:Guanidine electrolyte: Viscosity 52.9 cP, Anodic limit +2.23 V, Efficiency 98%
Quantified Difference	Acetamidine viscosity is 68% lower than urea (76.0 vs. 240.9 cP); efficiency is 9 percentage points higher (97% vs. 88%)
Conditions	Room temperature measurements; coin-cell cycling tests at 60 mA g⁻¹

Why This Matters

Lower viscosity directly translates to better ionic conductivity and mass transport in the electrolyte, while the higher anodic stability and Coulombic efficiency indicate superior long-term cycling performance and reduced parasitic side reactions, making acetamidine a compelling choice over urea-based electrolytes despite its slightly higher viscosity relative to guanidine.

• [1] Sumarlan I, Kunverji A, Lucio AJ, Hillman AR, Ryder KS. Comparative Study of Guanidine-, Acetamidine- and Urea-Based Chloroaluminate Electrolytes for an Aluminum Battery. J Phys Chem C. 2023;127(38):18891. View Source

Acetamidine vs. Benzamidine: pKa Difference Drives Divergent Reaction Pathways in Pyrimidine Synthesis

A study on the reaction mechanism of 2-dimethoxymethyl-3-methoxypropiononitrile with amidines revealed a fundamental shift in the predominant reaction pathway when comparing acetamidine (pKa ≈12.5) to the less basic benzamidine (pKa ≈11.6). The minor pathway observed in the reaction with acetamidine (Route B) became the major pathway when benzamidine was employed [1]. This outcome is attributed to differences in amidine basicity and the electronic effects of substituents on reaction intermediates [1].

Evidence Dimension	Predominant reaction pathway and product distribution
Target Compound Data	Minor pathway (Route B) under the studied conditions
Comparator Or Baseline	Benzamidine: Major pathway (Route B) under identical reaction conditions
Quantified Difference	Qualitative inversion of major/minor pathway distribution
Conditions	Reaction with 2-dimethoxymethyl-3-methoxypropiononitrile in ethanol

Why This Matters

The 0.9 pKa unit difference between acetamidine and benzamidine is sufficient to invert the reaction outcome, underscoring that amidines cannot be arbitrarily substituted when reaction chemoselectivity is critical. Selecting acetamidine versus benzamidine may determine whether a desired pyrimidine derivative is obtained as the major or minor product.

• [1] Nishino T, Kiyokawa M, Miichi Y, Tokuyama K. The Reaction Mechanism of 2-Dimethoxymethyl-3-methoxypropiononitrile with Acetamidine. III. The Reaction with Benzamidine. Bull Chem Soc Jpn. 1973;46(1):253-259. View Source

Acetamidine Free Base vs. Hydrochloride Salt: Stability and Handling Trade-offs

The free base form of acetamidine (CAS 143-37-3) is inherently hygroscopic and chemically unstable relative to its hydrochloride salt counterpart (CAS 124-42-5). Literature reports indicate that the free base decomposes into ammonia and acetonitrile at elevated temperatures and reacts with atmospheric carbon dioxide at room temperature to form acetamidinium carbonate within one day when exposed to air [1]. In contrast, the hydrochloride salt is a stable, crystalline solid with a melting point of 165–170°C that can be stored at room temperature under inert atmosphere for extended periods without significant degradation .

Evidence Dimension	Storage stability under ambient conditions
Target Compound Data	Decomposes within one day at room temperature in contact with air (forms carbonate); hygroscopic
Comparator Or Baseline	Acetamidine hydrochloride (CAS 124-42-5): Stable crystalline solid; melting point 165–170°C
Quantified Difference	Free base degrades within 24 hours in air; hydrochloride salt remains stable for months to years under proper storage
Conditions	Room temperature, exposure to ambient air

Why This Matters

Procurement and handling of the free base require rigorous inert atmosphere techniques and immediate use after preparation or opening, whereas the hydrochloride salt can be stored and used under standard laboratory conditions. This distinction is critical for supply chain planning, inventory management, and experimental reproducibility.

• [1] Open Access Library (OALib). Acetamidine stability and decomposition data compilation. View Source

Acetamidine vs. Benzamidine in Metal Coordination Chemistry: Monomeric vs. Dimeric Complex Formation

A systematic study of amidine complexes with nickel-group metals revealed distinct differences in the nuclearity of palladium complexes formed with acetamidine versus benzamidine ligands. While platinum complexes of both acetamidine and benzamidine ligands were found to be monomeric, palladium complexes exhibited ligand-dependent behavior: acetamidine formed monomeric palladium complexes, whereas benzamidine formed dimeric palladium complexes under analogous synthetic conditions [1]. Nickel complexes were dimeric for both ligand types [1].

Evidence Dimension	Metal complex nuclearity (monomeric vs. dimeric structure)
Target Compound Data	Monomeric Pd complex with acetamidine ligand (R'=CH₃); dimeric Ni complex
Comparator Or Baseline	Benzamidine (R'=C₆H₅): Dimeric Pd complex; dimeric Ni complex
Quantified Difference	Structural difference: monomeric (acetamidine-Pd) vs. dimeric (benzamidine-Pd)
Conditions	Reaction of Pd(PhCN)₂Cl₂ with lithioamidines; NMR and X-ray crystallographic characterization

Why This Matters

The difference in nuclearity directly affects the steric environment around the metal center, the number of available coordination sites, and consequently the catalytic activity and selectivity of the resulting metal complex. Researchers designing homogeneous catalysts or studying metal-amidine coordination chemistry must account for this ligand-dependent structural divergence.

• [1] Barker J. Studies of amidines and their complexes with the nickel elements. Doctoral thesis, Durham University, 1985. View Source

Acetamidine (143-37-3): Optimal Research and Industrial Application Scenarios Supported by Quantitative Evidence

Aluminum-Ion Battery Electrolyte Development

When developing cost-effective ionic liquid analog (ILA) electrolytes for aluminum-based batteries, acetamidine hydrochloride is a compelling alternative to both expensive imidazolium-based systems and high-viscosity urea-based ILAs. As established in Section 3, the acetamidine-based AlCl₃ electrolyte exhibits a room temperature viscosity of 76.0 cP—approximately one-third that of the urea-based system (240.9 cP)—and delivers a Coulombic efficiency of 97% after 100 cycles, compared to 88% for AlCl₃:Urea [1]. These quantitative advantages support improved mass transport and long-term cycling stability at significantly lower cost than imidazolium chloroaluminates, positioning acetamidine as a strategic material for scaling aluminum battery technology toward commercial viability.

Chemoselective Pyrimidine Synthesis in Pharmaceutical Intermediate Manufacturing

In the synthesis of 2-substituted pyrimidines—key intermediates for vitamin B1 and various pharmaceuticals—the selection of acetamidine over other amidines is dictated by both mechanistic and practical considerations. The pKa of acetamidine (≈12.5) and its minimal steric bulk enable reaction pathways that differ fundamentally from those of benzamidine (pKa 11.6), as demonstrated by pathway inversion studies [2]. Patented industrial processes have achieved pyrimidine synthesis yields of approximately 72% (based on starting nitrile salt) and overall yields of 65–70% for key vitamin B1 intermediates using acetamidine [3]. These yield benchmarks support the use of acetamidine in scalable, cost-sensitive pharmaceutical manufacturing where reproducibility and process control are paramount.

Controlled Nucleophilic Substitution Requiring Anion-Free Reaction Conditions

For synthetic protocols that are incompatible with halide counterions—such as reactions requiring anhydrous conditions, non-aqueous solvent systems, or base-sensitive substrates—the use of acetamidine free base rather than its hydrochloride salt is indicated. While the hydrochloride offers superior shelf stability (melting point 165–170°C vs. free base decomposition within 24 hours in air), the free base eliminates chloride interference and reduces the need for pre-reaction neutralization steps . This application scenario is most appropriate for small-scale, high-value syntheses where the free base can be generated immediately prior to use or stored under rigorous inert atmosphere conditions.

Design of Mononuclear Palladium Catalysts

In homogeneous catalysis research where control over metal complex nuclearity is essential for tuning catalytic activity and selectivity, acetamidine offers a distinct advantage over benzamidine for palladium-based systems. As established in Section 3, acetamidine forms monomeric palladium complexes, whereas benzamidine yields dimeric species under analogous synthetic conditions [4]. Researchers developing palladium catalysts for cross-coupling reactions, C–H activation, or polymerization catalysis should prioritize acetamidine when a well-defined mononuclear metal center is required to maximize catalytic turnover frequency or to facilitate mechanistic studies requiring simplified coordination geometry.

• [1] Sumarlan I, Kunverji A, Lucio AJ, Hillman AR, Ryder KS. Comparative Study of Guanidine-, Acetamidine- and Urea-Based Chloroaluminate Electrolytes for an Aluminum Battery. J Phys Chem C. 2023;127(38):18891. View Source
• [2] Nishino T, Kiyokawa M, Miichi Y, Tokuyama K. The Reaction Mechanism of 2-Dimethoxymethyl-3-methoxypropiononitrile with Acetamidine. III. The Reaction with Benzamidine. Bull Chem Soc Jpn. 1973;46(1):253-259. View Source
• [3] Zhao D, et al. Development of Two Scalable Syntheses of 4-Amino-5-aminomethyl-2-methylpyrimidine: Key Intermediate for Vitamin B1. Org Process Res Dev. 2012;16(1):57-63. View Source
• [4] Barker J. Studies of amidines and their complexes with the nickel elements. Doctoral thesis, Durham University, 1985. View Source